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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the natural and

anthropogenic sources of Krypton-85 (⁸⁵Kr), a radioactive noble gas of significant interest in

environmental monitoring and nuclear safeguards. The document details the quantitative

contributions of these sources to the global inventory and presents the state-of-the-art

experimental protocols for its precise measurement.

Sources of Krypton-85: A Quantitative Overview
Krypton-85 is a radioactive isotope of krypton with a half-life of 10.76 years.[1] It is present in

the Earth's atmosphere in trace amounts, originating from both natural and human activities.

While natural sources contribute to a baseline level, anthropogenic activities, particularly

related to the nuclear fuel cycle, are the dominant contributors to the current atmospheric

inventory.

Natural Production
The primary natural source of ⁸⁵Kr is the interaction of cosmic rays with stable Krypton-84

(⁸⁴Kr) in the atmosphere.[2] This process, known as cosmic ray spallation, maintains a

relatively constant and small equilibrium inventory of ⁸⁵Kr in the atmosphere. Minute quantities

of ⁸⁵Kr are also produced through the spontaneous fission of uranium and other actinides

present in the Earth's crust.[3][4]
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Anthropogenic Production
Human activities are the most significant source of atmospheric ⁸⁵Kr. The vast majority of

anthropogenic ⁸⁵Kr is a byproduct of nuclear fission in nuclear reactors.[5]

The primary anthropogenic sources include:

Nuclear Fuel Reprocessing: This is the single largest contributor to the global ⁸⁵Kr inventory.

[6] During the reprocessing of spent nuclear fuel to recover uranium and plutonium, the

gaseous ⁸⁵Kr, which is contained within the fuel rods, is released into the atmosphere.[1][6]

Nuclear Weapons Testing: Atmospheric nuclear weapons tests conducted between 1945 and

1962 released significant quantities of ⁸⁵Kr.[3][7]

Nuclear Power Plant Operations: While most ⁸⁵Kr is contained within the fuel elements, a

small fraction can be released during the normal operation of nuclear power plants.[1]

Nuclear Accidents: Accidents at nuclear facilities, such as those at Three Mile Island,

Chernobyl, and Fukushima Daiichi, have also resulted in the release of ⁸⁵Kr into the

atmosphere.

The atmospheric concentration of ⁸⁵Kr has shown a steady increase since the mid-20th

century, directly correlating with the expansion of nuclear activities.[2]

Data Presentation: Quantitative Comparison of
Krypton-85 Sources
The following tables summarize the quantitative data on the production and atmospheric

inventory of Krypton-85 from various sources.
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Source Category Specific Source
Estimated
Contribution

Reference

Natural
Cosmic Ray

Interaction with ⁸⁴Kr

~0.09 PBq

(equilibrium inventory)
[8]

Spontaneous Fission

of Uranium/Actinides
Minute quantities [3][4]

Anthropogenic
Nuclear Fuel

Reprocessing

Dominant source,

cumulative release of

~10,600 PBq by 2000

[8]

Atmospheric Nuclear

Weapons Tests
111 - 185 PBq [8]

Nuclear Power Plant

Operations
Minor contributor [1]

Three Mile Island

Accident (1979)
~1.6 PBq [8]

Chernobyl Accident

(1986)
~35 PBq [8]

Fukushima Daiichi

Accident (2011)
44 - 84 PBq [8]

Table 1: Estimated Contributions of Natural and Anthropogenic Sources to Krypton-85
Inventory. (PBq = Petabecquerel)

Year Estimated Atmospheric Inventory (PBq)

1973 1961

2000 4800

2009 5500

Table 2: Historical Growth of the Anthropogenic Krypton-85 Atmospheric Inventory.[8]
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Experimental Protocols for Krypton-85
Measurement
The accurate measurement of ⁸⁵Kr is crucial for environmental monitoring, nuclear safeguards,

and geoscientific research. Several sophisticated techniques are employed for its detection and

quantification.

Sample Collection and Preparation
Due to the low concentration of ⁸⁵Kr in environmental samples (air and water), a pre-

concentration step is typically required.

Air Sampling: Large volumes of air are processed to extract krypton. This can be achieved

through cryogenic distillation, where air is liquefied and krypton is separated based on its

boiling point, or by adsorption onto activated charcoal at low temperatures.[9]

Water Sampling: For groundwater analysis, dissolved gases are extracted from large

volumes of water.

The extracted krypton gas is then purified to remove other gases that could interfere with the

measurement.

Liquid Scintillation Counting (LSC)
Liquid Scintillation Counting is a widely used technique for the detection of beta-emitting

radionuclides like ⁸⁵Kr.

Methodology:

Sample Preparation: The purified krypton gas sample is dissolved in a liquid scintillation

cocktail. This cocktail contains a solvent, an emulsifier, and a fluor (a scintillating agent).

Scintillation Process: The beta particles emitted by the decay of ⁸⁵Kr transfer their energy to

the solvent molecules in the cocktail. These excited solvent molecules then transfer the

energy to the fluor molecules.
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Light Emission: The excited fluor molecules release the absorbed energy in the form of light

photons (scintillations).

Detection: The emitted photons are detected by photomultiplier tubes (PMTs) within the liquid

scintillation counter. The instrument records the number of light pulses, which is proportional

to the activity of ⁸⁵Kr in the sample.

Data Analysis: The counts per minute (CPM) are converted to disintegrations per minute

(DPM) to determine the absolute activity of ⁸⁵Kr, taking into account the counting efficiency.

Accelerator Mass Spectrometry (AMS)
Accelerator Mass Spectrometry is an ultra-sensitive technique capable of detecting extremely

low concentrations of long-lived radionuclides.

Methodology:

Ion Source: The krypton sample is introduced into an ion source, where it is ionized.

Acceleration: The resulting ions are accelerated to high energies by a particle accelerator

(typically a tandem accelerator).

Mass Analysis: The high-energy ions are then passed through a series of magnetic and

electric fields, which separate them based on their mass-to-charge ratio. This allows for the

specific selection of ⁸⁵Kr ions.

Detection: The separated ⁸⁵Kr ions are counted individually using a particle detector.

AMS offers exceptional sensitivity and can measure ⁸⁵Kr in very small samples.

Resonance Ionization Spectroscopy (RIS) and Atom
Trap Trace Analysis (ATTA)
Resonance Ionization Spectroscopy is a highly selective and sensitive laser-based technique.

Atom Trap Trace Analysis is an advanced application of RIS.

Methodology:
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Selective Excitation: A tunable laser is used to selectively excite ⁸⁵Kr atoms to a higher

energy state. The laser wavelength is precisely tuned to a specific electronic transition of

⁸⁵Kr, ensuring that other isotopes or elements are not excited.

Ionization: A second laser is then used to ionize the excited ⁸⁵Kr atoms.

Mass Spectrometry: The resulting ions are then guided into a mass spectrometer for further

separation and detection.

ATTA enhances this process by using a combination of laser light and magnetic fields to trap

and count individual ⁸⁵Kr atoms, providing extremely high sensitivity.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. The measurement of low concentrations of Kr-85 in atmospheric air samples - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. research.manchester.ac.uk [research.manchester.ac.uk]

4. Liquid scintillation counting - Wikipedia [en.wikipedia.org]

5. researchgate.net [researchgate.net]

6. nucleus.iaea.org [nucleus.iaea.org]

7. Detection and Quantification Capabilities for 85Kr with the NIST Low-Level Gas Counting
System: Impacts of Instrumental and Environmental Backgrounds | NIST [nist.gov]

8. A simplified method of 85Kr measurement for dating young groundwaters - PubMed
[pubmed.ncbi.nlm.nih.gov]

9. inis.iaea.org [inis.iaea.org]

To cite this document: BenchChem. [A Technical Guide to the Origins and Measurement of
Krypton-85]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077114#natural-vs-anthropogenic-sources-of-
krypton-85]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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